Cas no 1261438-03-2 (3-Chloro-2-(perfluorophenyl)isonicotinaldehyde)

• Product Name: 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde
• CAS No: 1261438-03-2
• MF: C₁₂H₃ClF₅NO
• MW: 307.60333943367
• CID: 4914645
• Update Time: 2025-05-21

3-Chloro-2-(perfluorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde

• Inchi： 1S/C12H3ClF5NO/c13-6-4(3-20)1-2-19-12(6)5-7(14)9(16)11(18)10(17)8(5)15/h1-3H
• InChI Key： UZXHMKBDPRUHPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde

Introduction to 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde (CAS No: 1261438-03-2)

3-Chloro-2-(perfluorophenyl)isonicotinaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1261438-03-2, is characterized by its unique structural features, which include a chloro substituent and a perfluorophenyl group attached to an isonicotinaldehyde backbone. These structural elements not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The molecular structure of 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde consists of an isonicotinaldehyde core, which is a well-known scaffold in the synthesis of various bioactive molecules. The presence of a chloro group at the 3-position and a perfluorophenyl group at the 2-position introduces electronic and steric effects that can modulate the reactivity and binding affinity of the compound. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly those targeted for therapeutic intervention.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential pharmacological applications. The isonicotinaldehyde moiety, in particular, has been extensively studied due to its role as a precursor in the synthesis of antibiotics and anti-inflammatory agents. The introduction of fluorine atoms into aromatic rings, as seen in the perfluorophenyl group of this compound, is another strategy that has been employed to enhance the metabolic stability and bioavailability of drug candidates.

One of the most compelling aspects of 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde is its utility as a building block in medicinal chemistry. The chloro group provides a handle for further functionalization via nucleophilic substitution reactions, while the perfluorophenyl ring offers electronic properties that can influence the compound's interactions with biological targets. These features make it an attractive candidate for further exploration in the design of small-molecule drugs.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The perfluorophenyl group, in particular, has been shown to improve the lipophilicity and binding affinity of molecules targeting protein receptors. This has led to several fluorinated drug candidates entering clinical trials for various diseases, including cancer and infectious disorders. 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde could potentially serve as a key intermediate in the synthesis of such next-generation therapeutics.

The synthesis of 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the chloro group typically involves halogenation reactions, while the attachment of the perfluorophenyl ring may involve cross-coupling reactions such as Suzuki or Heck couplings. These synthetic strategies are well-established in modern organic chemistry but require expertise to execute efficiently.

From a computational chemistry perspective, 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde offers an interesting system for studying electronic effects and molecular interactions. Advanced computational methods can be used to predict its behavior in various chemical environments, including its interaction with biological targets. Such insights can guide experimental efforts and accelerate the discovery process.

The potential applications of 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde extend beyond pharmaceuticals. Its unique structure also makes it a candidate for materials science applications, particularly where electronic properties are crucial. For instance, fluorinated aromatic compounds have been explored as components in organic light-emitting diodes (OLEDs) and other electronic devices due to their stability and tunable electronic characteristics.

In conclusion, 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde (CAS No: 1261438-03-2) is a versatile compound with significant potential in both pharmaceutical and materials science domains. Its structural features, including the chloro substituent and perfluorophenyl ring, make it an attractive intermediate for drug discovery and development. As research continues to uncover new applications for fluorinated aromatic compounds, 3-Chloro-2-(perfluorophenyl)isonicotinaldehyde is poised to play an important role in these advancements.